- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Nanjing Jubai Biopharm
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Loline alkaloids and derivatives
Loline alkaloids and their derivatives represent a diverse group of nitrogen-containing compounds found in various species of *Elytrigia* (formerly *Agropyron*) and related grasses. These alkaloids are known for their potent biological activities, including effects on the central nervous system. They exhibit a range of pharmacological properties such as anticonvulsant, analgesic, and neuroprotective actions. The primary loline alkaloid, loline itself, is characterized by its structural features that include a pyrrolizidine ring fused to an indole nucleus, giving it unique biological properties.
Structurally, loline derivatives can vary significantly, ranging from simple modifications of the nitrogen atoms to complex ring systems incorporating additional functional groups. These variations not only enhance their chemical diversity but also broaden their potential applications in medicinal chemistry and pharmacology. Research into these compounds is ongoing, with a focus on developing new therapeutic agents for conditions such as epilepsy, pain management, and neurodegenerative disorders.
The extraction and isolation of loline alkaloids from grasses pose significant challenges due to their low concentrations and structural complexity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial for their identification and characterization. The development of methods to efficiently produce these compounds in the laboratory is an area of active research, aiming to facilitate their use in drug discovery and clinical applications.
-
(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals (-)-(5)-trans Cloprostenol, a synthetic analog of prostaglandin E2 (PGE2), has emerged as a significant compound in the field of chemical biopharmaceuticals. Known for its stereochemical purity and potent biological activity, this molecule has found applications in various therapeutic areas, including reproductive health and...
-
Triadimefon's Peculiarities in Chemical Biopharmaceuticals and its ApplicationsTriadimefon's Peculiarities in Chemical Biopharmaceuticals and its Applications Introduction Triadimefon, a heterocyclic compound belonging to the triazole class, has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structural features and diverse biological activities. Originally developed as a fungicide, Triadimefon has demonstrated potential beyond...
-
Tigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in BiopharmaceuticalsTigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in Biopharmaceuticals Introduction to Tigecycline Tigecycline is a glycylcycline antibiotic that has garnered significant attention in the field of biomedicine due to its unique pharmacological properties and broad-spectrum antimicrobial activity. It belongs to the tetracycline family but differs structurally by...
-
Terbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic ApplicationsTerbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic Applications Introduction to Terbinafine Terbinafine is a synthetic antifungal agent that has gained significant attention in the field of biomedicine due to its potent activity against dermatophytes, yeasts, and other fungi. Originally developed by the pharmaceutical company Novartis, terbinafine was approved...
-
Tackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in BiopharmaceuticalsTackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in Biopharmaceuticals Tea tree oil has long been recognized for its potent antimicrobial properties, making it a valuable ingredient in biopharmaceutical products designed to address various skin conditions. Derived from the leaves of the Melaleuca alternifolia plant native to Australia, tea tree oil contains numerous...
